Cas no 1339915-69-3 (3-(3-methylcyclopentyl)aminobenzonitrile)

• Product Name: 3-(3-methylcyclopentyl)aminobenzonitrile
• CAS No: 1339915-69-3
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• CID: 5149372
• PubChem ID: 64501439
• Update Time: 2025-05-19

3-(3-methylcyclopentyl)aminobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[(3-methylcyclopentyl)amino]benzonitrile
• 3-((3-Methylcyclopentyl)amino)benzonitrile
• Benzonitrile, 3-[(3-methylcyclopentyl)amino]-
• 3-(3-methylcyclopentyl)aminobenzonitrile

• Inchi： 1S/C13H16N2/c1-10-5-6-13(7-10)15-12-4-2-3-11(8-12)9-14/h2-4,8,10,13,15H,5-7H2,1H3
• InChI Key： LHJDGYZCVGAGGB-UHFFFAOYSA-N
• SMILES： N(C1C=CC=C(C#N)C=1)C1CCC(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 253
• XLogP3: 3.3
• Topological Polar Surface Area: 35.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 3-(3-methylcyclopentyl)aminobenzonitrile

3-(3-Methylcyclopentyl)Aminobenzonitrile: A Comprehensive Overview

3-(3-Methylcyclopentyl)Aminobenzonitrile (CAS No. 1339915-69-3) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure featuring a benzonitrile group and a substituted cyclopentane ring, has garnered attention due to its potential applications in drug discovery and advanced materials development.

The molecular structure of 3-(3-Methylcyclopentyl)Aminobenzonitrile is defined by the presence of a benzonitrile moiety, which is known for its stability and reactivity in various chemical reactions. The cyclopentane ring, substituted with a methyl group at the 3-position, introduces steric effects that can influence the compound's reactivity and biological activity. Recent studies have highlighted the importance of such structural features in modulating the pharmacokinetic properties of molecules, making this compound a valuable tool in medicinal chemistry.

One of the most promising applications of 3-(3-Methylcyclopentyl)Aminobenzonitrile lies in its potential as a precursor for drug development. Researchers have explored its ability to act as a building block for constructing complex bioactive molecules. For instance, the benzonitrile group can undergo nucleophilic substitution reactions, enabling the incorporation of various functional groups that are critical for targeting specific biological pathways.

In addition to its role in drug discovery, 3-(3-Methylcyclopentyl)Aminobenzonitrile has shown promise in materials science. Its rigid structure and aromaticity make it a candidate for use in the synthesis of advanced polymers and organic semiconductors. Recent advancements in polymer chemistry have demonstrated how such compounds can contribute to the development of high-performance materials with tailored electronic properties.

The synthesis of 3-(3-Methylcyclopentyl)Aminobenzonitrile involves a multi-step process that typically begins with the preparation of intermediates such as 3-methylcyclopentanamine. The subsequent reaction steps often include nucleophilic substitution or coupling reactions to introduce the benzonitrile group. Optimization of these reaction conditions has been a focus of recent research efforts, aiming to enhance yield and purity while minimizing environmental impact.

From an environmental standpoint, understanding the degradation pathways and toxicity profile of 3-(3-Methylcyclopentyl)Aminobenzonitrile is crucial for its safe handling and application. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, which aligns with current sustainability trends in chemical manufacturing.

In conclusion, 3-(3-Methylcyclopentyl)Aminobenzonitrile (CAS No. 1339915-69-3) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and application studies, positions it as a key player in both academic research and industrial innovation.